2-Amino-5,5,5-trifluoropentanoic acid
Overview
Description
2-Amino-5,5,5-trifluoropentanoic acid, also known as 5,5,5-trifluoronorvaline, is a compound with the molecular formula C5H8F3NO2 . It is a fluorinated analogue naturally occurring in bacterial proteins norvaline .
Synthesis Analysis
The synthesis of (S)-2-Amino-5,5,5-trifluoropentanoic acid and its Fmoc-derivative has been achieved via dynamic kinetic resolution of the corresponding racemate . This method has been reported to be operationally convenient for approximately 20 g scale synthesis .Molecular Structure Analysis
The molecular weight of 2-Amino-5,5,5-trifluoropentanoic acid is 171.12 g/mol . The IUPAC name is 2-amino-5,5,5-trifluoropentanoic acid . The InChI is InChI=1S/C5H8F3NO2/c6-5(7,8)2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11) .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-5,5,5-trifluoropentanoic acid include a molecular weight of 171.12 g/mol, an XLogP3 of -1.5, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 6, and a rotatable bond count of 3 . The exact mass and monoisotopic mass are both 171.05071298 g/mol .Scientific Research Applications
Synthesis and Chemical Properties : Research has focused on the synthesis of various fluorinated amino acids, including 2-Amino-5,5,5-trifluoropentanoic acid, and their diastereomers. These syntheses have applications in creating compounds for pharmaceuticals and biologically active molecules (Muller, 1987).
Application in Peptide Design and NMR Spectroscopy : Fluorinated amino acids have been used in designing peptides for sensitive detection in 19F NMR. This allows for the exploration of peptides as probes in medicinal chemistry (Tressler & Zondlo, 2014).
Stabilization of Proteins and Biotechnological Applications : Highly fluorinated amino acids, including 2-Amino-5,5,5-trifluoropentanoic acid, have been studied for their effects on stabilizing proteins, particularly those involving beta-sheet structures. This has implications for protein therapeutics and biosensors (Chiu et al., 2009).
Enantiomeric Purity and Drug Development : The synthesis and resolution of enantiomerically pure fluorinated amino acids are critical for their use in drug development and the creation of new biomaterials. Their enantiomeric purity is essential to understand their biological activity (Biava & Budisa, 2013).
Use in Molecular Probes and Sensing Applications : The fluorinated amino acids have been explored for their use in creating molecular probes, particularly for the detection of specific compounds in environmental monitoring and diagnostics (Das & Mandal, 2018).
Role in Fluorescent Organic Probes : These compounds have shown potential in the synthesis of fluorescent organic probes, enabling the rapid and sensitive detection of specific analytes in various environmental and biological samples (Das & Mandal, 2018).
properties
IUPAC Name |
2-amino-5,5,5-trifluoropentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8F3NO2/c6-5(7,8)2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTZZIDWVKLDWBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(F)(F)F)C(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90950040 |
Source
|
| Record name | 5,5,5-Trifluoronorvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90950040 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5,5,5-trifluoropentanoic acid | |
CAS RN |
2365-80-2, 27322-15-2 |
Source
|
| Record name | 2365-80-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=76293 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5,5,5-Trifluoronorvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90950040 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,5,5-Trifluoro-DL-norvaline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-[Chloro(difluoro)methoxy]phenyl]hydrazine;hydrochloride](/img/structure/B7768653.png)
![[5-Chloro-2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]phenyl]azanium;chloride](/img/structure/B7768670.png)
![Methyl 3-[2-chloro-4-(trifluoromethyl)phenyl]acrylate](/img/structure/B7768678.png)
